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Compound of Interest

Compound Name: 2,5-Dimethylanisole

Cat. No.: B158103 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data and handling

precautions for 2,5-Dimethylanisole (CAS No. 1706-11-2). The information is compiled to be a

crucial resource for laboratory personnel and those involved in drug development to ensure

safe handling and mitigate potential risks. While detailed toxicological studies on 2,5-
Dimethylanisole are limited in publicly available literature, this guide summarizes existing

safety data and outlines general experimental protocols for assessing the toxicity of related

aromatic ether compounds.

Chemical and Physical Properties
A thorough understanding of the physical and chemical properties of a substance is the

foundation of its safe handling. The following table summarizes the key properties of 2,5-
Dimethylanisole.
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Property Value Reference

Molecular Formula C₉H₁₂O [1][2]

Molecular Weight 136.19 g/mol [1]

Appearance Colorless liquid [3]

Boiling Point 190 °C (lit.) [4]

Density 0.965 g/mL at 25 °C (lit.) [4]

Flash Point 66 °C / 150.8 °F [5]

Refractive Index n20/D 1.514 (lit.) [4]

Solubility

Soluble in organic solvents like

alcohols and ethers; almost

insoluble in water.

[3]

Hazard Identification and Classification
2,5-Dimethylanisole is classified as a hazardous substance. The following table outlines its

GHS hazard classifications.

Hazard Class Hazard Statement

Acute toxicity, Oral (Category 4) H302: Harmful if swallowed

Skin irritation (Category 2) H315: Causes skin irritation

Serious eye damage (Category 1) H318: Causes serious eye damage

Specific target organ toxicity - single exposure

(Category 3), Respiratory system
H335: May cause respiratory irritation

Source:[1]

Safe Handling and Storage
Adherence to proper handling and storage protocols is paramount to ensure laboratory safety.
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Personal Protective Equipment (PPE)
A risk assessment should always be conducted before handling 2,5-Dimethylanisole to

determine the appropriate PPE. The following diagram illustrates a general workflow for

selecting and using PPE.
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Figure 1. Personal Protective Equipment (PPE) Workflow

Risk Assessment

PPE Selection

Handling Procedure

Identify Hazards of
2,5-Dimethylanisole

Assess Potential Exposure Routes
(Inhalation, Skin, Eyes)

Select Appropriate PPE

Eye Protection:
Safety glasses with side-shields or goggles.

Face shield if splash hazard exists.

Hand Protection:
Chemical-resistant gloves (e.g., Nitrile, Neoprene).

Inspect gloves before use.

Body Protection:
Laboratory coat.

Ensure it is buttoned.

Respiratory Protection:
Use in a well-ventilated area or fume hood.

If ventilation is inadequate, use a respirator with an appropriate cartridge.

Handle 2,5-Dimethylanisole

Decontaminate Work Area
and PPE

Properly Remove and
Dispose of PPE

End of Procedure
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Figure 2. Hypothetical Metabolic Pathway of 2,5-Dimethylanisole
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b158103?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC3039701/
https://pubmed.ncbi.nlm.nih.gov/8171437/
https://pubmed.ncbi.nlm.nih.gov/10502501/
https://pubmed.ncbi.nlm.nih.gov/10502501/
https://pubmed.ncbi.nlm.nih.gov/10502501/
https://pubmed.ncbi.nlm.nih.gov/9101044/
https://pubmed.ncbi.nlm.nih.gov/9101044/
https://pubmed.ncbi.nlm.nih.gov/8179325/
https://pubmed.ncbi.nlm.nih.gov/8179325/
https://pubmed.ncbi.nlm.nih.gov/8179325/
https://www.benchchem.com/product/b158103#2-5-dimethylanisole-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b158103#2-5-dimethylanisole-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b158103#2-5-dimethylanisole-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b158103#2-5-dimethylanisole-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b158103?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b158103?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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